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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of monochloroacetic acid
(MCA), a pivotal building block in organic synthesis. The document details its historical

discovery, outlines modern industrial production methods with specific experimental protocols,

presents its physicochemical properties in a structured format, and explores its significant

applications, particularly within the pharmaceutical industry.

A Historical Perspective: The Discovery of
Monochloroacetic Acid
The journey of monochloroacetic acid began in the mid-19th century, with several notable

chemists contributing to its initial preparation and characterization.

1843: An Impure Beginning The French chemist Félix LeBlanc was the first to prepare

monochloroacetic acid in an impure form.[1] His pioneering work involved the chlorination

of acetic acid in the presence of sunlight.[1]

1857: Purification and Confirmation The year 1857 marked a significant milestone in the

history of MCA, with two independent syntheses of the pure compound. The German

chemist Reinhold Hoffmann achieved this by refluxing glacial acetic acid with chlorine under
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the influence of sunlight.[1] Concurrently, French chemist Charles Adolphe Wurtz

synthesized monochloroacetic acid through the hydrolysis of chloroacetyl chloride.[1]

The timeline below illustrates these key discoveries:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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